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Compound of Interest

Compound Name: Vps34-IN-1

Cat. No.: B1194436 Get Quote

Vps34-IN-1 Technical Support Center
Welcome to the technical support center for Vps34-IN-1, a potent and selective inhibitor of the

class III phosphoinositide 3-kinase (PI3K), Vps34. This resource is designed to assist

researchers, scientists, and drug development professionals in optimizing their experiments

and troubleshooting common issues encountered with the use of Vps34-IN-1.

Frequently Asked Questions (FAQs)
Q1: What is Vps34-IN-1 and what is its primary mechanism of action?

Vps34-IN-1 is a potent and highly selective ATP-competitive inhibitor of Vps34.[1][2] Vps34 is a

class III PI3K that phosphorylates phosphatidylinositol (PtdIns) to generate phosphatidylinositol

3-phosphate (PtdIns(3)P).[3][4] PtdIns(3)P is a key lipid messenger involved in the regulation of

intracellular membrane trafficking, including autophagy and endosomal sorting.[3][4] Vps34-IN-
1 inhibits the kinase activity of Vps34, leading to a rapid reduction in cellular PtdIns(3)P levels.

[3]

Q2: What is the in vitro potency and selectivity of Vps34-IN-1?

Vps34-IN-1 exhibits a half-maximal inhibitory concentration (IC50) of approximately 25 nM

against the recombinant Vps34-Vps15 complex in cell-free assays.[1][2][5] It is highly selective

for Vps34 and does not significantly inhibit the activity of class I or class II PI3K isoforms, nor a

large panel of protein kinases, making it a specific tool for studying Vps34 function.[2][3][6]
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Q3: How does Vps34-IN-1 affect downstream signaling pathways?

The primary downstream effect of Vps34-IN-1 is the reduction of PtdIns(3)P levels, which in

turn affects the localization and activity of proteins containing PtdIns(3)P-binding domains like

FYVE and PX.[3] A key downstream target is the serum- and glucocorticoid-regulated kinase 3

(SGK3), which is partially regulated by Vps34-generated PtdIns(3)P.[2][3] Treatment with

Vps34-IN-1 leads to a rapid, dose-dependent decrease in the phosphorylation of SGK3.[3][5]

Vps34-IN-1 also modulates autophagy and can impact the mTORC1 signaling pathway.[4][5]

Q4: What are the recommended storage and handling conditions for Vps34-IN-1?

Powder: Store at -20°C for up to 3 years.[7]

Stock Solutions: Aliquot and store in solvent at -80°C for up to 1 year or at -20°C for up to 6

months.[5][7] Avoid repeated freeze-thaw cycles.[1]
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Issue Possible Cause Recommended Solution

Poor Solubility
Degraded DMSO or incorrect

solvent.

Use fresh, anhydrous DMSO

to prepare stock solutions.[1]

For in vivo studies, specific

formulation protocols should

be followed (see table below).

Compound precipitation in

media.

Ensure the final concentration

of DMSO in your cell culture

media is low (typically <0.5%)

to prevent precipitation.

Prepare working dilutions from

a high-concentration stock just

before use.

Inconsistent or No Effect in

Cellular Assays
Ineffective concentration.

Titrate Vps34-IN-1 to

determine the optimal

concentration for your cell line

and experimental endpoint.

Effective concentrations in

cells typically range from 100

nM to 1 µM.[5][6]

Short incubation time.

Vps34-IN-1 can induce rapid

effects on PtdIns(3)P levels

(within minutes).[3] However,

downstream effects like

inhibition of autophagy or

apoptosis may require longer

incubation times (e.g., 16-24

hours).[5][8]

Cell line resistance.

The sensitivity to Vps34-IN-1

can be cell-type dependent.

Confirm Vps34 expression and

activity in your cell line.

Off-Target Effects Observed High concentration of inhibitor. Use the lowest effective

concentration of Vps34-IN-1 as
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determined by a dose-

response experiment. Although

highly selective, very high

concentrations may lead to off-

target activities.

Impure compound.
Ensure you are using a high-

purity batch of Vps34-IN-1.

Variability in In Vivo Efficacy Poor bioavailability.

Use a recommended

formulation for oral

administration to improve

solubility and absorption.[9]

One suggested vehicle is a mix

of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.

[7]

Inadequate dosing regimen.

Optimize the dose and

frequency of administration

based on pharmacokinetic

studies if available, or on pilot

experiments. A starting point

for oral administration in mice

has been reported at 10

mg/kg.[9]

Data Presentation
Table 1: Vps34-IN-1 Potency and Selectivity
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Target IC50 Assay Type Reference

Vps34 ~25 nM

Recombinant Vps34-

Vps15 complex,

radioactive kinase

assay

[2][5][6]

Class I PI3Ks (α, β, γ,

δ)

Not significantly

inhibited
Kinase activity assays [3][5]

Class II PI3Ks (C2α,

C2β, C2γ)

Not significantly

inhibited
Kinase activity assays [3][5]

Protein Kinases

(Panel of >300)

Not significantly

inhibited at 1 µM
Kinase activity assays [3][6]

Table 2: Vps34-IN-1 Solubility
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Solvent Solubility Notes Reference

DMSO
≥ 31 mg/mL (~72.8

mM)

Use fresh, anhydrous

DMSO.
[5][7]

35 mg/mL [10]

85 mg/mL (~199.6

mM)
[1][11]

Ethanol
85 mg/mL (~199.6

mM)
[11]

Water Insoluble [1][11]

In Vivo Formulation 1 ≥ 2.5 mg/mL

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

[7]

In Vivo Formulation 2 ≥ 2.5 mg/mL

10% DMSO, 90%

(20% SBE-β-CD in

saline)

[7]

In Vivo Formulation 3 ≥ 2.5 mg/mL
10% DMSO, 90%

corn oil
[7]

Table 3: Recommended Concentrations for Cellular Assays
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Application
Concentration
Range

Incubation Time Reference

Inhibition of

PtdIns(3)P levels
0.01 - 1 µM 1 hour [5]

Reduction of SGK3

activity/phosphorylatio

n

0.1 - 4 µM 1 - 24 hours [3][5]

Modulation of

autophagy (e.g., LC3B

staining)

1 - 10 µM 16 hours [5]

Anti-proliferative

activity
Varies by cell line 24 - 72 hours [8]

Experimental Protocols & Visualizations
Vps34 Signaling Pathway and Inhibition by Vps34-IN-1
Vps34, in complex with Vps15 and other regulatory proteins (like Beclin-1 and Atg14L for

autophagy), phosphorylates PtdIns to produce PtdIns(3)P. This lipid product serves as a

docking site for proteins involved in the initiation of autophagy and endosomal trafficking.

Vps34-IN-1 directly inhibits the kinase activity of Vps34, blocking this process.
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Vps34 Complex

Vps34

Vps15 PtdIns(3)P

 ATP -> ADP

Beclin-1 / Atg14L

PtdIns

 Substrate

Autophagy Initiation Endosomal Trafficking

Vps34-IN-1

 Inhibition
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Seed cells and allow to adhere overnight

Treat cells with Vps34-IN-1
(e.g., 0.1, 1, 4 µM) and controls

(DMSO) for desired time (e.g., 1-24h)

Wash cells with cold PBS
and lyse in RIPA buffer

with protease/phosphatase inhibitors

Determine protein concentration
(e.g., BCA assay)

Prepare samples and run
SDS-PAGE

Transfer proteins to a
PVDF membrane

Block membrane
(e.g., 5% BSA or milk in TBST)

Incubate with primary antibodies
(e.g., anti-p-SGK3, anti-SGK3, anti-Actin)

Wash and incubate with
HRP-conjugated secondary antibody

Detect signal using ECL
and imaging system

Analyze band intensities
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Experiment yields unexpected results

Is the compound fully dissolved?
Precipitate visible?

No Yes

Is the concentration optimal?
(Dose-response performed?)

Yes No

Is the incubation time appropriate
for the endpoint?

Yes No

Are positive/negative controls
behaving as expected?

Yes No

Action: Prepare fresh stock
in anhydrous DMSO.

Ensure final solvent concentration
is low in media.

Action: Perform a dose-response
experiment (e.g., 10 nM - 10 µM).

Action: Perform a time-course
experiment (e.g., 1, 4, 16, 24h).

Action: Consider cell-line specific
factors or alternative readouts.

Action: Troubleshoot assay components
(reagents, antibodies, cell health).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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